Cas no 636-93-1 (2-Methoxy-5-nitrophenol)

• Product Name: 2-Methoxy-5-nitrophenol
• CAS No: 636-93-1
• MF: C₇H₇NO₄
• MW: 169.134782075882
• MDL: MFCD00015561
• CID: 39340
• PubChem ID: 69471
• Update Time: 2025-05-24

2-Methoxy-5-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-5-nitrophenol
• 5-Nitroguaiacol (3-Hydroxy-4-methoxynitrobenzene)
• 3-Hydroxy-4-methoxynitrobenzene~5-Nitroguaiacol
• 5-Nitroguaiacol
• 2-Methoxy-5-nitrophe
• 2-Methoxy-5-nitrophel
• 2-Hydroxy-4-nitroanisole
• 2-Methoxy-5-nitro-phenol
• 3-HYDROXY-4-METHOXYNITROBENZENE
• 5-nitro-2-methoxyphenol
• Phenol,2-methoxy-5-nitro
• 2-Hydroxy-1-methoxy-4-nitrobenzene
• Phenol, 2-methoxy-5-nitro-
• E5T11I2JUB
• KXKCTSZYNCDFFG-UHFFFAOYSA-N
• 2-methoxy-5-nitro phenol
• 2-Methyloxy-5-nitrophenol
• NITROGUAIACOL(5-)
• Cambridge id 5108253
• KSC356O8B
• ghl.PD_Mitscher_leg0.1131
• FT-0620707
• NS00035528
• BP-21455
• 4-NITRO-2-HYDROXYANISOLE
• EN300-21138
• DTXSID1047021
• InChI=1/C7H7NO4/c1-12-7-3-2-5(8(10)11)4-6(7)9/h2-4,9H,1H
• MFCD00015561
• L8Q
• N0498
• CHEBI:81049
• AC-10141
• SY017638
• EINECS 211-269-0
• 2-Methoxy-5-nitrophenol, 98%
• UNII-E5T11I2JUB
• C17385
• CS-B1762
• PS-4080
• 3-NITRO-6-METHOXYPHENOL
• AKOS000121448
• AE-641/00127024
• Q27155007
• AM20050145
• A11767
• 636-93-1
• 3-Hydroxy-4-methoxy-1-nitrobenzene
• A868062
• W-104886
• GUAIACOL, 5-NITRO-
• SCHEMBL443353
• ALBB-025040
• DB-021281
• STL411904

• MDL： MFCD00015561
• Inchi： 1S/C7H7NO4/c1-12-7-3-2-5(8(10)11)4-6(7)9/h2-4,9H,1H3
• InChI Key： KXKCTSZYNCDFFG-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1O)[N+](=O)[O-]
• BRN： 2047074

Computed Properties

• Exact Mass: 169.03800
• Monoisotopic Mass: 169.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.3
• Topological Polar Surface Area: 75.3

Experimental Properties

• Color/Form: Yellow powder.
• Density: 1.3375 (estimate)
• Melting Point: 103.0 to 106.0 deg-C
• Boiling Point: 112°C/1mmHg(lit.)
• Flash Point: 110-112℃/1mm
• Refractive Index: 1.5830 (rough estimate)
• PSA: 75.28000
• LogP: 1.83220
• Solubility: Not determined

2-Methoxy-5-nitrophenol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• PackingGroup：III
• Storage Condition：Inert atmosphere,Room Temperature
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• Safety Term：S26;S36/37/39
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2-Methoxy-5-nitrophenol

Recent Advances in the Study of 2-Methoxy-5-nitrophenol (CAS: 636-93-1) in Chemical Biology and Pharmaceutical Research

2-Methoxy-5-nitrophenol (CAS: 636-93-1) is a phenolic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its methoxy and nitro functional groups, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry and a candidate for various biological applications. Recent studies have explored its role in drug development, antimicrobial activity, and as a building block for more complex molecules. This research brief aims to summarize the latest findings and advancements related to 2-Methoxy-5-nitrophenol, providing insights into its current and future applications in the field.

One of the key areas of research involving 2-Methoxy-5-nitrophenol is its potential as an antimicrobial agent. A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's efficacy against a range of bacterial and fungal pathogens. The study found that 2-Methoxy-5-nitrophenol exhibited moderate to strong inhibitory effects against several strains of Staphylococcus aureus and Candida albicans, suggesting its potential as a lead compound for developing new antimicrobial drugs. The researchers attributed this activity to the nitro group's ability to disrupt microbial cell membranes and interfere with essential metabolic pathways.

In addition to its antimicrobial properties, 2-Methoxy-5-nitrophenol has been studied for its role in synthetic chemistry as a versatile intermediate. A recent publication in Organic Letters highlighted its use in the synthesis of heterocyclic compounds, which are crucial scaffolds in many pharmaceuticals. The study demonstrated that 2-Methoxy-5-nitrophenol could be efficiently transformed into various quinoline and indole derivatives through catalytic reactions, offering a streamlined route for the production of these biologically active molecules. This advancement is particularly significant for the pharmaceutical industry, where efficient synthetic methods are highly sought after.

Another promising application of 2-Methoxy-5-nitrophenol is in the field of photodynamic therapy (PDT). A 2024 study in Chemical Communications explored the compound's photophysical properties and its potential as a photosensitizer. The researchers found that upon irradiation, 2-Methoxy-5-nitrophenol generated reactive oxygen species (ROS) capable of inducing apoptosis in cancer cells. This finding opens new avenues for the development of PDT agents, particularly for treating superficial cancers. The study also noted the compound's favorable solubility and stability, which are critical factors for clinical applications.

Despite these promising findings, challenges remain in the widespread adoption of 2-Methoxy-5-nitrophenol in pharmaceutical and biological applications. For instance, its toxicity profile and pharmacokinetic properties require further investigation to ensure safety and efficacy in vivo. Additionally, scalable synthesis methods need to be optimized to meet industrial demands. Future research should focus on addressing these gaps, potentially through collaborative efforts between academia and industry.

In conclusion, 2-Methoxy-5-nitrophenol (CAS: 636-93-1) represents a compound of significant interest in chemical biology and pharmaceutical research. Its diverse applications, ranging from antimicrobial activity to synthetic intermediates and photodynamic therapy, highlight its versatility and potential. As research continues to uncover new uses and optimize existing ones, this compound may play an increasingly important role in the development of novel therapeutics and chemical processes. The findings summarized in this brief underscore the need for continued investment in the study of 2-Methoxy-5-nitrophenol and related compounds.